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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobiphenyl

Cat. No.: B103475 Get Quote

A comprehensive technical guide on 4-Methoxy-3-nitrobiphenyl for researchers, scientists,

and drug development professionals.

Brought to you by Gemini

This technical guide provides an in-depth overview of 4-Methoxy-3-nitrobiphenyl, a key

chemical intermediate. The document outlines its chemical properties, synthesis protocols, and

crystallographic data, tailored for professionals in research and development.

Core Compound Information
Chemical Name: 4-Methoxy-3-nitrobiphenyl CAS Number: 15854-73-6[1] Molecular Formula:

C₁₃H₁₁NO₃ Molecular Weight: 229.23 g/mol

Synonyms:

2-Nitro-4-phenylanisole[2]

3-Nitro-4-methoxybiphenyl

Physicochemical and Crystallographic Data
The following table summarizes the key physicochemical and crystallographic properties of 4-
Methoxy-3-nitrobiphenyl. The crystallographic data is derived from studies by Chao et al.

(2012).[3]
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Property Value

Appearance Light yellow to yellow to orange powder/crystal

Purity (typical) >99.0% (GC)

Melting Point 89.0 to 92.0 °C

Boiling Point 383.5°C at 760 mmHg

Crystal System Orthorhombic

Cell Dimensions
a = 7.2464 (14) Å, b = 14.416 (3) Å, c = 21.270

(4) Å

Cell Volume 2221.9 (7) Å³

Z Value 8

Radiation Mo Kα

Temperature 296 K

Dihedral Angle 36.69 (2)° (between the two benzene rings)

Refinement R-factor 0.047

Experimental Protocols
Synthesis of 4-Methoxy-3-nitrobiphenyl
This protocol is adapted from the method reported by Chao et al. (2012), which is based on the

work of Pourali & Fatemi (2010).[3]

Materials:

3-nitrobiphenyl-4-ol

Dimethyl sulfate

Acetone

Ice bath
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Rotary evaporator

Procedure:

Prepare a solution of 3-nitrobiphenyl-4-ol (2 g, 9.3 mmol) in acetone (20 ml).

In a separate flask placed in an ice bath, prepare a solution of dimethyl sulfate (1.2 g, 18

mmol) in acetone.

Slowly add the 3-nitrobiphenyl-4-ol solution to the dimethyl sulfate solution under cooling.

Stir the reaction mixture for 48 hours at room temperature.

After the reaction is complete, evaporate the solvent using a rotary evaporator to yield the

crude 4-Methoxy-3-nitrobiphenyl.

Further purification can be achieved by recrystallization from ethanol.

Crystal Growth for X-ray Diffraction
To obtain single crystals suitable for X-ray crystallographic analysis, the following procedure

can be used:[3]

Materials:

Crude 4-Methoxy-3-nitrobiphenyl

Ethanol

Procedure:

Dissolve the synthesized 4-Methoxy-3-nitrobiphenyl in a minimal amount of ethanol to

create a saturated solution.

Allow the solvent to evaporate slowly at room temperature over a period of several days.

Colorless, block-like crystals will form as the solvent evaporates.
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Logical Workflows and Diagrams
Synthesis Workflow
The synthesis of 4-Methoxy-3-nitrobiphenyl can be visualized as a straightforward chemical

transformation.

Synthesis of 4-Methoxy-3-nitrobiphenyl

3-nitrobiphenyl-4-ol

Reaction at room temperature for 48h

Dimethyl sulfate Acetone (solvent)

Evaporation of solvent

4-Methoxy-3-nitrobiphenyl (Product)

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 4-Methoxy-3-nitrobiphenyl.

Role as a Synthetic Intermediate
4-Methoxy-3-nitrobiphenyl is a known intermediate in the synthesis of the miticide,

Bifenazate. The following diagram illustrates this synthetic relationship.[3]
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Role of 4-Methoxy-3-nitrobiphenyl in Bifenazate Synthesis

4-Methoxy-3-nitrobiphenyl

Further Synthetic Steps
(e.g., reduction of nitro group, etc.)

Bifenazate (Miticide)

Click to download full resolution via product page

Caption: The role of 4-Methoxy-3-nitrobiphenyl as an intermediate in the synthesis of

Bifenazate.

Applications and Research Interest
4-Methoxy-3-nitrobiphenyl is primarily utilized as a building block in organic synthesis. Its

applications span across several industries:

Pharmaceuticals: It serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds.[4]

Agrochemicals: As noted, it is a precursor to the miticide Bifenazate.[3]

Cosmetics: The compound is employed in the formulation of certain cosmetic products.[4]

Diagnostic Reagents: It has applications in the development of diagnostic assays.[4]

While this compound is a valuable synthetic intermediate, there is limited publicly available data

on its direct biological activity or its involvement in specific signaling pathways. Its primary role

in a research and development context is as a precursor molecule for the synthesis of more

complex, often biologically active, compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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